Cas no 1261934-47-7 (5-(4-Methoxycarbonylphenyl)-2-methylphenol)

• Product Name: 5-(4-Methoxycarbonylphenyl)-2-methylphenol
• CAS No: 1261934-47-7
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18313323
• CID: 2764478
• PubChem ID: 53219015
• Update Time: 2025-10-30

5-(4-Methoxycarbonylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(4-METHOXYCARBONYLPHENYL)-2-METHYLPHENOL
• SCHEMBL19111153
• DTXSID00683897
• 1261934-47-7
• 5-(4-Methoxycarbonylphenyl)-2-methylphenol, 95%
• MFCD18313323
• Methyl 3'-hydroxy-4'-methyl[1,1'-biphenyl]-4-carboxylate
• 5-(4-Methoxycarbonylphenyl)-2-methylphenol

• MDL： MFCD18313323
• Inchi： 1S/C15H14O3/c1-10-3-4-13(9-14(10)16)11-5-7-12(8-6-11)15(17)18-2/h3-9,16H,1-2H3
• InChI Key： MLXQMZVVJSJRFS-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-Methoxycarbonylphenyl)-2-methylphenol

5-(4-Methoxycarbonylphenyl)-2-methylphenol: A Comprehensive Overview of CAS No. 1261934-47-7

5-(4-Methoxycarbonylphenyl)-2-methylphenol (CAS No. 1261934-47-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of substituted phenols and is characterized by its methoxycarbonyl and methyl functional groups, which confer distinct chemical properties and reactivity.

The molecular formula of 5-(4-Methoxycarbonylphenyl)-2-methylphenol is C₁₅H₁₄O₃, with a molecular weight of approximately 242.27 g/mol. Its chemical structure consists of a phenolic ring substituted with a methoxycarbonyl group at the para position and a methyl group at the ortho position. This arrangement of functional groups provides a balance between hydrophobic and hydrophilic properties, making it an interesting candidate for various chemical and biological applications.

In the realm of pharmaceutical research, 5-(4-Methoxycarbonylphenyl)-2-methylphenol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and antioxidant properties, which are crucial for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages.

Beyond its pharmaceutical applications, 5-(4-Methoxycarbonylphenyl)-2-methylphenol has also shown promise in materials science. Its ability to form stable complexes with metal ions makes it a valuable precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A notable example is the use of this compound in the synthesis of MOFs with high surface areas and tunable pore sizes, which can be tailored for specific applications such as carbon dioxide capture and hydrogen storage.

The synthetic accessibility of 5-(4-Methoxycarbonylphenyl)-2-methylphenol is another factor contributing to its widespread use in research and development. Several synthetic routes have been reported in the literature, including Suzuki coupling reactions and Friedel-Crafts alkylation. These methods allow for the efficient production of this compound with high purity, making it readily available for various experimental studies.

In terms of safety and handling, 5-(4-Methoxycarbonylphenyl)-2-methylphenol should be stored under appropriate conditions to maintain its stability and prevent degradation. It is generally considered safe for laboratory use when proper safety protocols are followed. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation.

The environmental impact of 5-(4-Methoxycarbonylphenyl)-2-methylphenol is another important consideration. Research into its biodegradability and environmental fate is ongoing, with preliminary studies suggesting that it may be biodegradable under certain conditions. This information is crucial for assessing its suitability for large-scale production and application.

In conclusion, 5-(4-Methoxycarbonylphenyl)-2-methylphenol (CAS No. 1261934-47-7) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.